Cas no 2200652-46-4 (Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride)

• Product Name: Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride
• CAS No: 2200652-46-4
• MF: C₁₀H₂₁Cl₃N₆
• MW: 331.672938108444
• CID: 5055938
• Update Time: 2025-06-09

Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride Chemical and Physical Properties

Names and Identifiers

• bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride
• (5-methyl-1H-pyrazol-4-yl)methanamine;trihydrochloride
• Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride

• Inchi： 1S/2C5H9N3.3ClH/c2*1-4-5(2-6)3-7-8-4;;;/h2*3H,2,6H2,1H3,(H,7,8);3*1H
• InChI Key： XPNQJGXVLNHOFR-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1C(C)=C(C=N1)CN.N1C(C)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 74.1
• Topological Polar Surface Area: 109

Additional information on Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride

Research Briefing on Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride (CAS: 2200652-46-4)

Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride (CAS: 2200652-46-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The trihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride. Preliminary findings suggest that this compound exhibits high affinity for specific kinase targets, which are often implicated in oncogenic signaling pathways. In vitro assays have demonstrated its efficacy in inhibiting cell proliferation in various cancer cell lines, with minimal cytotoxicity observed in normal cells. These results highlight its potential as a selective anticancer agent.

In addition to its anticancer properties, Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride has also been investigated for its role in modulating immune responses. Recent research indicates that this compound can influence the activity of key immune regulators, such as cytokines and chemokines, suggesting its potential application in autoimmune diseases and inflammatory conditions. The compound's ability to cross the blood-brain barrier further expands its therapeutic scope to include neurological disorders.

The synthesis and characterization of Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride have been optimized to ensure high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Furthermore, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of derivatives with enhanced pharmacological properties.

Despite these promising findings, challenges remain in the clinical translation of Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride. Pharmacokinetic studies are needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, in vivo toxicity studies must be conducted to assess its safety and tolerability in animal models. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Bis(1-(3-methyl-1H-pyrazol-4-yl)methanamine) trihydrochloride represents a promising candidate for further investigation in the fields of oncology, immunology, and neurology. Its unique chemical properties and biological activities warrant continued research to fully unlock its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic and pharmacodynamic profiles, as well as exploring its synergistic effects with existing therapies.